N-(3-imidazo[1,2-a]pyridin-2-ylphenyl)-3-methylbenzenesulfonamide

• IUPAC Name: N-(3-imidazo[1,2-a]pyridin-2-ylphenyl)-3-methylbenzenesulfonamide
• InChI: InChI=1S/C20H17N3O2S/c1-15-6-4-9-18(12-15)26(24,25)22-17-8-5-7-16(13-17)19-14-23-11-3-2-10-20(23)21-19/h2-14,22H,1H3
• InChI Key: UXVSFFGQEBXFBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)NC2=CC=CC(=C2)C3=CN4C=CC=CC4=N3
• Molecular Formula: C20H17N3O2S
• Molecular Weight: 363.4 g/mol

Description

Compound A is a potent and selective inhibitor of a protein called tankyrase, which is involved in a variety of cellular processes including telomere maintenance, Wnt signaling, and mitotic spindle assembly. Tankyrase inhibitors have been shown to have potential therapeutic applications in cancer, diabetes, and other diseases.

Scientific Research Applications

Compound A has been used extensively in scientific research to study the role of tankyrase in various cellular processes. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to have potential applications in the treatment of various cancers. It has also been studied for its potential role in regulating glucose metabolism and insulin signaling in diabetes.

Mechanism of Action

Compound A works by inhibiting the activity of tankyrase, which is involved in the regulation of various cellular processes. Tankyrase inhibitors have been shown to have a variety of effects on cellular processes including telomere maintenance, Wnt signaling, and mitotic spindle assembly.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Compound A are largely dependent on its ability to inhibit tankyrase activity. Tankyrase inhibitors have been shown to have effects on various cellular processes including telomere maintenance, Wnt signaling, and mitotic spindle assembly. These effects can lead to changes in cell growth, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using Compound A in lab experiments include its potency and selectivity for tankyrase, its ability to inhibit the growth of cancer cells, and its potential applications in the treatment of various diseases. However, there are also limitations to using Compound A, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are many potential future directions for research on Compound A and tankyrase inhibitors. These include further studies on the role of tankyrase in cancer and other diseases, the development of more potent and selective tankyrase inhibitors, and the optimization of drug delivery and dosing strategies for therapeutic applications.
In conclusion, Compound A is a potent and selective inhibitor of tankyrase that has potential applications in scientific research and therapeutic interventions. Its ability to regulate various cellular processes makes it a promising target for the treatment of cancer, diabetes, and other diseases. Future research on Compound A and tankyrase inhibitors will continue to shed light on the role of these proteins in cellular processes and their potential applications in medicine.

Synthesis Methods

Compound A can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the use of various reagents and solvents, and requires careful purification and characterization to ensure the desired product is obtained.